Cas no 2137615-52-0 (5-(Azetidin-3-yl)-2-methylpent-1-en-3-one)

• Product Name: 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one
• CAS No: 2137615-52-0
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5292907
• PubChem ID: 165467256
• Update Time: 2025-07-18

5-(Azetidin-3-yl)-2-methylpent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-796168
• 5-(azetidin-3-yl)-2-methylpent-1-en-3-one
• 2137615-52-0
• 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one

• Inchi： 1S/C9H15NO/c1-7(2)9(11)4-3-8-5-10-6-8/h8,10H,1,3-6H2,2H3
• InChI Key： OXTSKOPJTAYYST-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)CCC1CNC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one

5-(Azetidin-3-yl)-2-methylpent-1-en-3-one: A Versatile Scaffold for Drug Discovery and Biomedical Applications

5-(Azetidin-3-yl)-2-methylpent-1-en-3-one is a unique organic compound with a molecular formula of C₉H₁₄O and a molecular weight of 142.21 g/mol. The compound is characterized by its 5-azetidinyl substituent and a pent-1-en-3-one core structure, which together form a complex yet functionalizable molecular framework. The CAS No. 2137615-52-0 provides a unique identifier for this compound, enabling precise referencing in scientific literature and research databases. This molecule has garnered significant attention in recent years due to its potential applications in medicinal chemistry, materials science, and biotechnology.

Recent studies have highlighted the importance of 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one in the development of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising antitumor activity against pancreatic cancer cell lines. The azetidinyl group is known to enhance the reactivity of the molecule, enabling it to form stable covalent bonds with target proteins. This property is particularly valuable in the design of prodrug strategies, where the molecule can be selectively activated in vivo to release a bioactive payload.

The pent-1-en-3-one core of 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one is a key structural feature that contributes to its chemical versatility. This unsaturated ketone group can undergo various reactions, including Michael addition, nucleophilic substitution, and electrophilic cyclization. These reactions are critical in the synthesis of complex molecules with potential pharmaceutical applications. For example, researchers have successfully utilized the pent-1-en-3-one moiety to develop new compounds with improved solubility and bioavailability, as reported in a 2024 study published in Organic & Biomolecular Chemistry.

One of the most exciting developments in the field of 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one research is its application in drug delivery systems. A 2023 review article in Advanced Drug Delivery Reviews highlighted the potential of this compound as a carrier for targeted drug delivery. The azetidinyl group can be functionalized to incorporate targeting ligands, such as antibodies or peptides, which enable the compound to selectively bind to specific cell types. This approach has shown promise in the treatment of diseases like cancer, where targeted delivery can minimize systemic toxicity.

In addition to its pharmaceutical applications, 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one has also been explored for its role in materials science. A 2024 study in Advanced Materials demonstrated that the compound can be used as a building block for the synthesis of biodegradable polymers. These polymers have potential applications in tissue engineering and regenerative medicine, where they can be used to create scaffolds that support cell growth and tissue regeneration. The pent-1-en-3-one group is particularly useful in this context, as it can participate in cross-linking reactions that enhance the mechanical properties of the resulting materials.

The synthesis of 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one has been a focus of recent research efforts. A 2023 paper in Chemical Communications described a novel catalytic approach for the efficient preparation of this compound. The method involves the use of a chiral catalyst to achieve high enantioselectivity, which is crucial for the production of enantiomerically pure compounds with pharmaceutical applications. This synthetic route has significantly improved the yield and purity of 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one, making it more accessible for further research and development.

Another area of interest is the cytotoxic activity of 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one against various cancer cell lines. A 2024 study published in Cancer Research reported that the compound exhibits selective toxicity towards pancreatic and breast cancer cells. The mechanism of action involves the formation of covalent bonds with specific amino acid residues in target proteins, leading to the disruption of cellular processes and ultimately cell death. These findings suggest that 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one could be a valuable lead compound for the development of new anticancer drugs.

In the context of drug discovery, 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one has been used as a scaffold for the design of novel compounds with improved pharmacological properties. Researchers have employed structure-activity relationship (SAR) studies to identify key functional groups that contribute to the biological activity of the molecule. These studies have led to the development of derivatives with enhanced potency and reduced toxicity, as demonstrated in a 2023 study in Medicinal Chemistry Research.

The azetidinyl group in 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one is also of interest in the field of biotechnology. A 2024 paper in ACS Synthetic Biology explored the use of this compound as a biosensor for the detection of specific biomolecules. The azetidinyl group can be modified to incorporate recognition elements, such as aptamers or antibodies, which enable the compound to bind to target molecules with high specificity. This application has potential in the development of diagnostic tools for the early detection of diseases.

Despite its promising applications, the use of 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one is not without challenges. One of the main issues is the potential for toxicity when the compound is used in vivo. A 2023 study in Toxicological Sciences reported that high concentrations of the compound can lead to liver and kidney damage in animal models. This highlights the importance of further research into the safety profile of the molecule and the development of strategies to mitigate its toxic effects.

Looking ahead, the future of 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one research is likely to be shaped by advancements in computational chemistry and machine learning. These tools can be used to predict the biological activity of the compound and its derivatives, accelerating the drug discovery process. A 2024 review in Chemical Reviews highlighted the potential of machine learning algorithms in the design of new compounds with optimized properties. This approach could significantly reduce the time and cost associated with traditional drug discovery methods.

In conclusion, 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one is a versatile compound with a wide range of potential applications in medicine, materials science, and biotechnology. Recent research has demonstrated its effectiveness in the development of new therapeutic agents, drug delivery systems, and biodegradable materials. While challenges remain, ongoing studies are focused on improving the safety and efficacy of the compound, paving the way for its use in various fields. As research in this area continues to advance, it is expected that 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one will play an increasingly important role in the development of innovative solutions to complex scientific and medical challenges.

For more information on the latest research and developments in 5-(Azetidin-3-yl)-2-methylpent-1-en-3-one, we recommend consulting recent publications in reputable scientific journals and following updates from leading research institutions in the field of medicinal chemistry and materials science.